Cas no 1339642-12-4 (3-[(4-Aminophenyl)sulfanyl]-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-[(4-Aminophenyl)sulfanyl]-1,1,1-trifluoropropan-2-ol
• CAS No: 1339642-12-4
• MF: C₉H₁₀F₃NOS
• MW: 237.242011547089
• CID: 4774982
• Update Time: 2025-11-01

3-[(4-Aminophenyl)sulfanyl]-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-((4-Aminophenyl)thio)-1,1,1-trifluoropropan-2-ol
• 3-[(4-aminophenyl)sulfanyl]-1,1,1-trifluoropropan-2-ol
• 3-[(4-Aminophenyl)sulfanyl]-1,1,1-trifluoropropan-2-ol

• Inchi： 1S/C9H10F3NOS/c10-9(11,12)8(14)5-15-7-3-1-6(13)2-4-7/h1-4,8,14H,5,13H2
• InChI Key： BGHNCGFBHWPEPQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)CC(C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• XLogP3: 2.2
• Topological Polar Surface Area: 71.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-[(4-Aminophenyl)sulfanyl]-1,1,1-trifluoropropan-2-ol

3-[(4-Aminophenyl)sulfanyl]-1,1,1-trifluoropropan-2-ol (CAS No. 1339642-12-4): An Overview of Its Properties and Applications

3-[(4-Aminophenyl)sulfanyl]-1,1,1-trifluoropropan-2-ol (CAS No. 1339642-12-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as 3-(4-Aminophenylthio)-1,1,1-trifluoropropan-2-ol, possesses a distinctive structure that combines a sulfanyl group, an amino group, and a trifluoromethylated hydroxyl group. These structural features contribute to its unique chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 3-(4-Aminophenylthio)-1,1,1-trifluoropropan-2-ol is C₉H₉F₃NOS, with a molecular weight of approximately 226.23 g/mol. The compound is characterized by its high polarity and the presence of multiple functional groups that can participate in various chemical reactions. The trifluoromethylated hydroxyl group imparts significant stability and reactivity to the molecule, while the amino and sulfanyl groups provide opportunities for conjugation and functionalization.

In recent years, 3-(4-Aminophenylthio)-1,1,1-trifluoropropan-2-ol has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role in the development of novel drugs for the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, studies have demonstrated that 3-(4-Aminophenylthio)-1,1,1-trifluoropropan-2-ol can effectively inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation.

Beyond its neuroprotective properties, 3-(4-Aminophenylthio)-1,1,1-trifluoropropan-2-ol has also shown promise in the field of cancer research. Preclinical studies have indicated that this compound can selectively target cancer cells by disrupting specific metabolic pathways that are crucial for tumor growth and survival. For example, it has been reported to inhibit the activity of certain kinases involved in cell proliferation and angiogenesis. This selective targeting mechanism makes it a potential candidate for developing targeted cancer therapies with reduced side effects.

The synthesis of 3-(4-Aminophenylthio)-1,1,1-trifluoropropan-2-ol has been optimized using various methodologies to ensure high yield and purity. One common approach involves the reaction of 4-aminothiophenol with 2-bromo-1,1,1-trifluoroethanol in the presence of a suitable base. This method provides a straightforward and efficient route to produce the desired compound with minimal side products. The purity and quality of the synthesized product are crucial for its use in pharmaceutical applications.

In addition to its therapeutic potential, 3-(4-Aminophenylthio)-1,1,1-trifluoropropan-2-ol has also been explored for its use as a building block in organic synthesis. Its multifunctional nature allows it to serve as a versatile intermediate for the preparation of more complex molecules with diverse biological activities. For instance, it can be used to synthesize compounds with improved pharmacokinetic properties or enhanced bioavailability.

The safety profile of 3-(4-Aminophenylthio)-1,1,1-trifluoropropan-2-ol is an important consideration in its development as a pharmaceutical agent. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 3-(4-Aminophenylthio)-1,1,1-trifluoropropan-2-ol (CAS No. 1339642-12-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and multifunctional nature make it an attractive candidate for the development of novel drugs targeting neurological disorders and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.